5,6-dimethoxybenzo[d]thiazol-2(3H)-one

• Molecular Formula: C9H9NO3S
• Molecular Weight: 211.24 g/mol
• IUPAC Name: 5,6-dimethoxy-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H9NO3S/c1-12-6-3-5-8(4-7(6)13-2)14-9(11)10-5/h3-4H,1-2H3,(H,10,11)
• InChI Key: VRUMJOKNGWXXFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)NC(=O)S2)OC

Description

5,6-dimethoxybenzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C9H9NO3S and its molecular weight is 211.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

19.7 gm (82 mmols) of 5,6-dimethoxy-2-ethoxybenzothiazole were dissolved in 500 ml of ethanol and admixed dropwise at the boiling point with 64 ml of concentrated aqueous hydrochloric acid. After refluxing the mixture for 3 hours, the solvent was evaporated. The residue was recrystallized from methanol. 8.1 gm (48% of theory) of 5,6-dimethoxy-2(3H)-benzothiazolone having a melting point of 191° C. were obtained.

Synthesis routes and methods II

Procedure details

2.533 gm (0.01 mol) of 3-acetyl-5,6-dimethoxy-2(3H)-benzothiazolone were refluxed for 2 hours in a mixture of 40 ml of ethanol and 50 ml of concentrated ammonia. The mixture was concentrated to one-fourth of its original volume, allowed to cool and filtered. The dried residue was purified by chromatography on silica gel, using 1,2-dichloroethane/acetone (volume ratio 9:1) for elution. The residues of the evaporated eluates were recrystallized from methanol in the presence of activated charcoal, yielding 1.78 gm (84% of theory) of the desired product having a melting point of 192°-193° C.